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Compound of Interest

Compound Name: 2,2'-Oxybis(N,N-dibutylacetamide)
CAS No.: 82846-38-6
Cat. No.: B1601730
Get Quote
. J

CAS Number: 82846-38-6
Molecular Formula: C20H4oN203

Molecular Weight: 356.54 g/mol

Authored by: A Senior Application Scientist

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for rigorous, peer-reviewed research
and experimental validation. All laboratory work should be conducted with appropriate safety
precautions.

Introduction: A Molecule of Strategic Importance in
Advanced Separation Chemistry

2,2'-Oxybis(N,N-dibutylacetamide), a member of the diglycolamide class of compounds, has
emerged as a significant focus of research, particularly in the realm of hydrometallurgy and
nuclear fuel reprocessing. Its unique molecular architecture, featuring a central ether oxygen
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and two amide functionalities with N,N-dibutyl substituents, imparts a remarkable capacity for
the selective extraction of trivalent lanthanides and actinides from highly acidic aqueous
solutions. This property is of paramount importance in the partitioning and transmutation
strategies for managing long-lived radioactive waste, aiming to reduce its radiotoxicity and
volume.

This technical guide provides a comprehensive overview of 2,2'-Oxybis(N,N-
dibutylacetamide), consolidating available data on its synthesis, physicochemical properties,
and applications, with a particular emphasis on its role in advanced separation processes.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2,2'-Oxybis(N,N-
dibutylacetamide) is fundamental to its application, particularly in designing efficient solvent
extraction systems. While extensive experimental data for this specific molecule is not readily
available in the public domain, we can infer key characteristics from its structure and data from
analogous compounds.

Property Value/information Source
CAS Number 82846-38-6 [L1[2113]14]
Molecular Formula C20H40N203 [31141[5]
Molecular Weight 356.54 g/mol [3B1141[5]

' >97% (as available from
Purity ] ) [3][5]
commercial suppliers)

Expected to be a colorless to
Inferred from analogous

Appearance yellow liquid or semi-solid at
compounds|6]
room temperature.
Expected to be soluble in non-
- polar organic solvents like Inferred from application
Solubility )
dodecane and kerosene, and literature.

have low solubility in water.

Sealed in a dry environment at
Storage [41[5]
room temperature.
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Synthesis of 2,2'-Oxybis(N,N-dibutylacetamide): A
Methodological Approach

The synthesis of diglycolamides, including 2,2'-Oxybis(N,N-dibutylacetamide), typically
involves the amidation of a suitable carboxylic acid or its derivative. A plausible and commonly
employed synthetic route is the reaction of diglycolic acid dichloride with di-n-butylamine.

Conceptual Synthesis Workflow
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Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2,2'-Oxybis(N,N-dibutylacetamide).

Detailed Experimental Protocol (Hypothetical)

This protocol is a representative procedure based on established methods for the synthesis of
N,N-disubstituted amides and should be optimized and validated in a laboratory setting.[7]

Materials:
 Diglycolic acid

e Thionyl chloride (SOCI2)
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 Di-n-butylamine

o Anhydrous toluene (or other suitable inert solvent)

» Triethylamine (or other suitable base)

e Anhydrous magnesium sulfate (MgSQOa)

e Sodium bicarbonate (NaHCO3) solution

e Brine (saturated NaCl solution)

o Standard laboratory glassware and equipment for inert atmosphere reactions.
Procedure:

e Acyl Chloride Formation:

o In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, reflux
condenser, and a dropping funnel under an inert atmosphere (e.g., argon or nitrogen),
suspend diglycolic acid in anhydrous toluene.

o Slowly add thionyl chloride (approximately 2.2 equivalents) to the suspension at room
temperature.

o Heat the reaction mixture to reflux and maintain for 2-4 hours, or until the reaction is
complete (monitored by the cessation of gas evolution and dissolution of the solid).

o Cool the reaction mixture to room temperature and remove the excess thionyl chloride and
toluene under reduced pressure to yield crude diglycolyl chloride as an oil.

¢ Amidation Reaction:

o Dissolve the crude diglycolyl chloride in fresh anhydrous toluene and cool the solution in
an ice bath (0 °C).

o In a separate flask, dissolve di-n-butylamine (approximately 4.4 equivalents) and
triethylamine (approximately 4.4 equivalents) in anhydrous toluene.
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o Slowly add the di-n-butylamine/triethylamine solution to the cooled diglycolyl chloride
solution via the dropping funnel, maintaining the temperature below 10 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours.

o Work-up and Purification:
o Quench the reaction by the slow addition of water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI solution,
saturated NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOea, filter, and concentrate the solvent under
reduced pressure to obtain the crude product.

o Purify the crude 2,2'-Oxybis(N,N-dibutylacetamide) by vacuum distillation or column
chromatography on silica gel.

Causality behind Experimental Choices:

 Inert Atmosphere: Prevents the reaction of the highly reactive acyl chloride intermediate with
atmospheric moisture.

e Excess Thionyl Chloride: Ensures complete conversion of the dicarboxylic acid to the diacyl
chloride.

o Excess Di-n-butylamine and Base: The reaction produces hydrochloric acid as a byproduct,
which must be neutralized by a base (in this case, both excess di-n-butylamine and added
triethylamine) to drive the reaction to completion.

o Controlled Temperature during Amidation: The amidation reaction is exothermic; cooling
prevents side reactions and ensures a controlled reaction rate.

e Agueous Work-up: The series of washes removes unreacted starting materials, salts, and
other water-soluble impurities.
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Spectroscopic Characterization (Expected)

While experimental spectra for 2,2'-Oxybis(N,N-dibutylacetamide) are not widely published,
we can predict the key features based on its structure and data from similar molecules like N,N-
dibutylacetamide.[8][9][10]

'H NMR (Proton Nuclear Magnetic Resonance)

e -CHz2- (butyl chains): A series of multiplets between approximately 0.9 and 3.4 ppm.
o The terminal methyl protons (-CHs) would appear as a triplet around 0.9 ppm.

o The methylene groups adjacent to the nitrogen (-N-CHz-) would be the most downfield,
likely around 3.2-3.4 ppm.

o The other methylene groups in the butyl chains would appear as multiplets in the
intermediate region.

e -O-CH2-C(O)-: A singlet is expected for the methylene protons adjacent to the ether oxygen
and the carbonyl group, likely in the region of 4.0-4.3 ppm.

3C NMR (Carbon-13 Nuclear Magnetic Resonance)

e Carbonyl Carbon (-C=0): A signal in the downfield region, typically around 168-172 ppm.
o Ether Methylene Carbon (-O-CHz-): A signal around 68-72 ppm.
e Butyl Chain Carbons:

o The methylene carbon attached to the nitrogen (-N-CH2-) would be in the range of 45-50
ppm.

o The other methylene carbons of the butyl chain would appear between approximately 20-
32 ppm.

o The terminal methyl carbon (-CHs) would be the most upfield, around 13-15 ppm.

IR (Infrared) Spectroscopy
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C=0 Stretch (Amide): A strong absorption band is expected in the region of 1630-1680 cm~1.
This is a characteristic peak for tertiary amides.

C-O-C Stretch (Ether): A prominent absorption band is expected around 1100-1150 cm™1,

C-H Stretch (Aliphatic): Multiple absorption bands in the region of 2850-3000 cm~1.

C-N Stretch: An absorption band around 1250-1300 cm™1.

Applications in Solvent Extraction

The primary and most extensively studied application of 2,2'-Oxybis(N,N-dibutylacetamide)
and other diglycolamides is in the solvent extraction of actinides and lanthanides from acidic
nuclear waste streams.

Mechanism of Extraction

Diglycolamides act as neutral extractants, forming coordination complexes with the metal ions.
The three oxygen atoms (one ether and two amide carbonyls) act as a tridentate ligand,
chelating the metal ion. The general extraction equilibrium can be represented as:

M3*(aq) + 3NOs~(aq) + nL(org) =

Where M3+ is a trivalent metal ion (e.g., Am3*, Eu3*), and L is the diglycolamide ligand. The
number of ligand molecules (n) involved in the complex can vary.

Aqueous Phase (High Acidity) Organic Phase (e.g., Dodecane)

Gctinide(lll) and Lanthanide(lll) Ions) G,Z'-Oxybis(N,N-dibutylacetamideD

Extraction

Extracted Comiplex
v i ]

[M(NO3)3(DGA)N] )
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Caption: Simplified representation of the solvent extraction process using a diglycolamide.

Safety and Handling

While a specific, comprehensive safety data sheet (SDS) for 2,2'-Oxybis(N,N-
dibutylacetamide) is not universally available, data from analogous compounds and supplier
information provide essential safety guidance.[1][2][6][11][12][13]

Hazard Statements (Anticipated):

May be harmful if swallowed, in contact with skin, or if inhaled.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Measures:

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

e Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.

o Respiratory Protection: If working with heated material or if aerosols are generated, use a
NIOSH-approved respirator.

» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists. Wash
hands thoroughly after handling.

o Storage: Keep the container tightly sealed in a dry and well-ventilated place.
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Analytical Methods

The characterization and quantification of 2,2'-Oxybis(N,N-dibutylacetamide) and its metal
complexes are crucial for research and process control.

o Purity and Identification: Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable
technique for assessing purity and confirming the molecular weight.

» Structural Elucidation: As detailed in the spectroscopic characterization section, *H NMR, 13C
NMR, and IR spectroscopy are essential tools.

o Quantification in Extraction Studies: High-Performance Liquid Chromatography (HPLC) with
a suitable detector (e.g., UV or MS) can be used to determine the concentration of the ligand
in the organic phase before and after extraction. The concentration of metal ions in the
agueous phase is typically determined by Inductively Coupled Plasma-Mass Spectrometry
(ICP-MS) or Atomic Emission Spectroscopy (ICP-AES).

Conclusion and Future Outlook

2,2'-Oxybis(N,N-dibutylacetamide) is a molecule with significant potential in the field of
separation science, particularly for the management of nuclear waste. Its ability to efficiently
and selectively extract trivalent actinides and lanthanides makes it a valuable tool for
researchers in this area. While there is a need for more comprehensive public data on its
physicochemical properties and toxicology, the available information, combined with knowledge
of analogous compounds, provides a solid foundation for its application in research and
development. Future work will likely focus on the development of even more selective and
robust diglycolamide-based extractants and the optimization of extraction processes for
industrial-scale applications.
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2,2'-Oxybis(N,N-dioctylacetamide) | 342794-43-8 - Sigma-Aldrich.
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2,2'-Oxybis(N,N-dimethylacetamide) | CBH16N203 | CID 20275431 - PubChem.
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B NMR Together with Infrared Spectroscopy Provides Insight into Structural Elucidation of
Quadrivalent Diazaborines & Cyclic Boronate Esters - Semantic Scholar.

N,N-Dibutylacetamide | CL0H21NO | CID 73811 - PubChem.

Approach for the synthesis of N-phenylamides from (-ketobutylanilides using
dimethylformamide and dimethylacetamide as the acyl donors - ResearchGate.

2, 2'-Oxybis(N, N-di-n-octylacetamide), min 95%, 1 gram.
N,N-DI-N-BUTYLACETAMIDE(1563-90-2) 1H NMR spectrum - ChemicalBook.
N-butylacetamide - Optional[13C NMR] - Chemical Shifts - SpectraBase.
N,N-dibutylacetamide - Optional[13C NMR] - Chemical Shifts - SpectraBase.

CN103787917A - Improved synthesis process for N,N-dimethylcyanoacetamide - Google
Patents.
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« Synthesis of N,N-Dimethylacetamide from Carbonylation of Trimethylamine by Rhodium(l)
Complex Under Anhydrous Condition - ResearchGate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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